Cas no 79279-54-2 (4-(Chlorosulfonyl)thiophene-2-carboxylic Acid)

• Product Name: 4-(Chlorosulfonyl)thiophene-2-carboxylic Acid
• CAS No: 79279-54-2
• MF: C₅H₃ClO₄S₂
• MW: 226.657918214798
• CID: 1796586
• PubChem ID: 12704281
• Update Time: 2025-04-21

4-(Chlorosulfonyl)thiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-(chlorosulfonyl)-
• 4-chlorosulfonylthiophene-2-carboxylic acid
• DTXSID60507444
• AT16960
• SCHEMBL13888923
• EN300-40927
• 4-(chlorosulfonyl)thiophene-2-carboxylic acid
• CS-0248668
• DB-152865
• 4-(chlorosulfonyl)thiophene-2-carboxylicacid
• AKOS006223658
• 4-(Chlorosulfonyl)-2-thiophenecarboxylic acid
• 79279-54-2
• 4-(Chlorosulfonyl)thiophene-2-carboxylic Acid

• Inchi： 1S/C5H3ClO4S2/c6-12(9,10)3-1-4(5(7)8)11-2-3/h1-2H,(H,7,8)
• InChI Key： JHUDMONBNZNYHU-UHFFFAOYSA-N
• SMILES： ClS(C1=CSC(C(=O)O)=C1)(=O)=O

Computed Properties

• Exact Mass: 225.9161286g/mol
• Monoisotopic Mass: 225.9161286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 424.6±30.0 °C at 760 mmHg
• Flash Point: 210.6±24.6 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(Chlorosulfonyl)thiophene-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids